(2-Methyl-quinolin-4-yl)-(4-nitro-phenyl)-amine

• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 2-methyl-N-(4-nitrophenyl)quinolin-4-amine
• InChI: InChI=1S/C16H13N3O2/c1-11-10-16(14-4-2-3-5-15(14)17-11)18-12-6-8-13(9-7-12)19(20)21/h2-10H,1H3,(H,17,18)
• InChI Key: RMQVUOBQPYXCJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC3=CC=C(C=C3)[N+](=O)[O-]
• solubility: 0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

(2-Methyl-quinolin-4-yl)-(4-nitro-phenyl)-amine is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.6 g of 4-fluoronitrobenzene, 0.807 g of 4-aminoquinaldine, and 0.705 g of K2CO3 were added to a solution of 2.5 ml of N-methylpyrrolidinone. The reaction medium was heated at 60° C. for 6 hours and, after cooling to room temperature, was then poured into a water and ice mixture. The yellow precipitate formed was filtered off, reslurried in water and then dried over P2O5. 0.09 g of 2-methyl-N-(4-nitrophenyl)quinol-4-amine (13) was obtained after purification by chromatography on a column of silica (eluent: 50/50 dichloromethane/heptane).